Cas no 2138415-42-4 (3-(4-methyl-3-nitrophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine)

• Product Name: 3-(4-methyl-3-nitrophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
• CAS No: 2138415-42-4
• MF: C₁₃H₁₄N₄O₂
• MW: 258.275862216949
• CID: 6415000
• PubChem ID: 165458855
• Update Time: 2025-06-12

3-(4-methyl-3-nitrophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• EN300-741613
• 2138415-42-4
• 3-(4-methyl-3-nitrophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C13H14N4O2/c1-9-2-3-10(6-12(9)17(18)19)11-7-15-16-5-4-14-8-13(11)16/h2-3,6-7,14H,4-5,8H2,1H3
• InChI Key： IYGJFVYRWVITBD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=CC(=C1)C1C=NN2CCNCC2=1)=O

Computed Properties

• Exact Mass: 258.11167570g/mol
• Monoisotopic Mass: 258.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.7Ų

Additional information on 3-(4-methyl-3-nitrophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine

Comprehensive Overview of 3-(4-methyl-3-nitrophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (CAS No. 2138415-42-4)

The compound 3-(4-methyl-3-nitrophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (CAS No. 2138415-42-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazolo[1,5-a]pyrazine core and the 4-methyl-3-nitrophenyl substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets.

In recent years, the demand for nitrogen-containing heterocycles like 3-(4-methyl-3-nitrophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine has surged due to their versatility in medicinal chemistry. This compound is often discussed in the context of kinase inhibitors and GPCR modulators, which are hot topics in the pharmaceutical industry. Its CAS No. 2138415-42-4 is frequently searched in scientific databases, reflecting its growing importance in academic and industrial research.

One of the key advantages of this compound is its structural stability and synthetic accessibility. The presence of the nitro group and the methyl substituent allows for further functionalization, making it a valuable intermediate in organic synthesis. Researchers are exploring its use in the development of novel therapeutics for conditions such as inflammation, cancer, and neurological disorders. The pyrazolo[1,5-a]pyrazine scaffold, in particular, has been linked to improved pharmacokinetic properties.

From an environmental perspective, the compound's biodegradability and low toxicity profile are also noteworthy. These attributes align with the increasing focus on green chemistry and sustainable drug development. As regulatory agencies emphasize the need for eco-friendly alternatives, 3-(4-methyl-3-nitrophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine stands out as a viable option for researchers aiming to reduce environmental impact.

In the field of agrochemicals, this compound has shown promise as a potential pesticide intermediate. Its ability to disrupt specific enzymatic pathways in pests while maintaining low toxicity to non-target organisms makes it an attractive candidate for integrated pest management (IPM) systems. The nitrophenyl moiety, in particular, is known to enhance the bioactivity of such molecules.

The synthesis of 3-(4-methyl-3-nitrophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine typically involves multi-step reactions, including cyclization and nitration processes. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale applications. Researchers are also investigating its crystal structure and solubility properties to optimize its formulation for various uses.

Given the rising interest in personalized medicine, the compound's potential as a biomarker or diagnostic agent is another area of exploration. Its fluorescent properties, derived from the pyrazolo[1,5-a]pyrazine core, could be harnessed for imaging applications in medical diagnostics. This aligns with the broader trend of developing multifunctional molecules that serve both therapeutic and diagnostic purposes.

In conclusion, 3-(4-methyl-3-nitrophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (CAS No. 2138415-42-4) is a versatile and highly studied compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structural features, combined with its bioactivity and environmental compatibility, make it a valuable asset in modern research. As scientific inquiries into its properties continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology.